Cas no 15827-21-1 (2-Anthracenesulfonic acid,1-amino-4-[(4-amino-3-sulfophenyl)amino]-9,10-dihydro-9,10-dioxo-,disodium salt)

2-Anthracenesulfonic acid,1-amino-4-[(4-amino-3-sulfophenyl)amino]-9,10-dihydro-9,10-dioxo-,disodium salt structure
15827-21-1 structure
Product Name:2-Anthracenesulfonic acid,1-amino-4-[(4-amino-3-sulfophenyl)amino]-9,10-dihydro-9,10-dioxo-,disodium salt
CAS No:15827-21-1
MF:C20H13N3Na2O8S2
MW:533.44206404686
CID:96417
PubChem ID:118348
Update Time:2025-04-18

2-Anthracenesulfonic acid,1-amino-4-[(4-amino-3-sulfophenyl)amino]-9,10-dihydro-9,10-dioxo-,disodium salt Chemical and Physical Properties

Names and Identifiers

    • 2-Anthracenesulfonic acid,1-amino-4-[(4-amino-3-sulfophenyl)amino]-9,10-dihydro-9,10-dioxo-,disodium salt
    • Disodium 1-amino-4-(4-aminoanilino)anthraquinone-2,3'-disulfonate
    • 2-Anthraquinonesulfonic acid, 1-amino-4-((4-amino-3-sulfophenyl)amino)-, sodium salt
    • Sodium 1-amino-4-((4-amino-3-sulfonatophenyl)amino)-9,10-dioxo-9,10-dihydroanthracene-2-sulfonate
    • 32866-11-8
    • SCHEMBL3026735
    • 2-Anthracenesulfonic acid, 1-amino-4-((4-amino-3-sulfophenyl)amino)-9,10-dihydro-9,10-dioxo-, sodium salt
    • CHEMBL495834
    • 2-Anthracenesulfonic acid, 1-amino-4-((4-amino-3-sulfophenyl)amino)-9,10-dihydro-9,10-dioxo-, sodium salt (1:?)
    • 15827-21-1
    • 1-Amino-4-(4-amino-3-sulphoanilino)-9,10-dihydro-9,10-dioxoanthracene-2-sulphonic acid, sodium salt
    • A898768
    • EINECS 251-270-3
    • Inchi: 1S/C20H15N3O8S2.2Na/c21-12-6-5-9(7-14(12)32(26,27)28)23-13-8-15(33(29,30)31)18(22)17-16(13)19(24)10-3-1-2-4-11(10)20(17)25;;/h1-8,23H,21-22H2,(H,26,27,28)(H,29,30,31);;/q;2*+1/p-2
    • InChI Key: GUCIZQSDEMEOAP-UHFFFAOYSA-L
    • SMILES: S(C1=CC(=C2C(C3C=CC=CC=3C(C2=C1N)=O)=O)NC1C=CC(=C(C=1)S(=O)(=O)[O-])N)(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

  • Exact Mass: 57.9587
  • Monoisotopic Mass: 532.99394529g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 2
  • Complexity: 979
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 229Ų

Experimental Properties

  • Melting Point: >300 ºC
  • PSA: 0
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